Cas no 1806382-64-8 (4-(2-Carboxyethyl)-3-methylmandelic acid)
4-(2-Carboxyethyl)-3-methylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Carboxyethyl)-3-methylmandelic acid
-
- Inchi: 1S/C12H14O5/c1-7-6-9(11(15)12(16)17)3-2-8(7)4-5-10(13)14/h2-3,6,11,15H,4-5H2,1H3,(H,13,14)(H,16,17)
- InChI Key: WKEPGXCWEWHOBO-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1C=CC(=C(C)C=1)CCC(=O)O
Computed Properties
- Exact Mass: 238.08412354 g/mol
- Monoisotopic Mass: 238.08412354 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 94.8
- Molecular Weight: 238.24
4-(2-Carboxyethyl)-3-methylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026735-250mg |
4-(2-Carboxyethyl)-3-methylmandelic acid |
1806382-64-8 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015026735-500mg |
4-(2-Carboxyethyl)-3-methylmandelic acid |
1806382-64-8 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015026735-1g |
4-(2-Carboxyethyl)-3-methylmandelic acid |
1806382-64-8 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
4-(2-Carboxyethyl)-3-methylmandelic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-(2-Carboxyethyl)-3-methylmandelic acid
Introduction to 4-(2-Carboxyethyl)-3-methylmandelic Acid (CAS No. 1806382-64-8)
4-(2-Carboxyethyl)-3-methylmandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806382-64-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents and biochemical probes.
The molecular structure of 4-(2-Carboxyethyl)-3-methylmandelic acid consists of a mandelic acid backbone, which is a well-known intermediate in organic synthesis and pharmaceutical manufacturing. The presence of a 2-carboxyethyl side chain and a 3-methyl substituent introduces specific functional groups that contribute to its distinct chemical behavior and reactivity. This structural configuration allows the compound to participate in diverse chemical transformations, making it a versatile building block for synthetic chemists.
In recent years, the interest in 4-(2-Carboxyethyl)-3-methylmandelic acid has been fueled by its potential applications in drug discovery and medicinal chemistry. The compound's ability to serve as a precursor for more complex molecules has been explored in several research studies. For instance, its derivatives have been investigated for their role in modulating enzymatic activities and interacting with biological targets. These interactions are critical for understanding disease mechanisms and developing targeted therapies.
One of the most compelling aspects of 4-(2-Carboxyethyl)-3-methylmandelic acid is its role in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, as many therapeutic agents work by binding to specific enzymes and altering their activity. The structural features of this compound make it an ideal candidate for designing inhibitors that can selectively target pathological enzymes involved in various diseases. Recent studies have demonstrated its utility in developing inhibitors for enzymes associated with metabolic disorders and inflammatory conditions.
The pharmacological potential of 4-(2-Carboxyethyl)-3-methylmandelic acid has also been explored in the context of anti-cancer research. Cancer cells often exhibit altered metabolic pathways, making them dependent on specific enzymes for survival and proliferation. By targeting these enzymes with inhibitors derived from 4-(2-Carboxyethyl)-3-methylmandelic acid, researchers aim to disrupt cancer cell metabolism and induce apoptosis. Preliminary findings suggest that derivatives of this compound show promise in preclinical models, highlighting its potential as a lead compound for oncology drug development.
Beyond its therapeutic applications, 4-(2-Carboxyethyl)-3-methylmandelic acid has found utility in biochemical research as a tool for studying enzyme mechanisms and protein-ligand interactions. Its well-defined structure allows researchers to use it as a reference compound in spectroscopic studies, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques provide insights into the compound's conformational dynamics and binding affinities, which are essential for rational drug design.
The synthesis of 4-(2-Carboxyethyl)-3-methylmandelic acid presents an interesting challenge due to its complex structural features. Researchers have developed multi-step synthetic routes that involve key transformations such as esterification, alkylation, and hydrolysis. These synthetic strategies not only highlight the compound's synthetic accessibility but also showcase the ingenuity of modern organic chemistry techniques. The ability to produce this compound on a scalable basis is crucial for its widespread adoption in pharmaceutical research.
In conclusion, 4-(2-Carboxyethyl)-3-methylmandelic acid (CAS No. 1806382-64-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural properties and versatile reactivity make it a valuable tool for drug discovery, enzyme inhibition studies, and biochemical research. As research continues to uncover new applications for this compound, its importance in developing innovative therapeutic strategies is likely to grow further. The ongoing exploration of its derivatives and synthetic pathways ensures that 4-(2-Carboxyethyl)-3-methylmandelic acid will remain at the forefront of scientific inquiry in the years to come.
1806382-64-8 (4-(2-Carboxyethyl)-3-methylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)